Cas no 78603-91-5 ((S)-(-)-2-Amino-1,1-diphenyl-1-propanol)

• Product Name: (S)-(-)-2-Amino-1,1-diphenyl-1-propanol
• CAS No: 78603-91-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD00145253
• CID: 60008
• PubChem ID: 24874692
• Update Time: 2025-04-18

(S)-(-)-2-Amino-1,1-diphenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-1,1-diphenylpropan-1-ol
• 1,1-Diphenyl-L-alaninol
• (S)-(-)-2-Amino-1,1-diphenyl-1-propanol
• (S)-(?)-2-Amino-1,1-diphenyl-1-propanol
• (S)-2-AMINO-1,2-DIPHENYL-1-PROPANOL
• Benzenemethanol, α-[(1S)-1-aminoethyl]-α-phenyl-
• S-2-Amino-1,1-diphenyl-1-propanol
• (S)-(−)-2-AMino-1,1-diphenyl-1-propanol
• (S)-(-)-2-amino-1,1-diphenylpropanol
• (S)-1,1-diphenyl-2-aminopropanol
• (S)-2-Amino-1,1-diphenyl-1-propanol
• 4-AMinotetrahydropyran
• AC1LE85M
• PubChem6392
• S-2-amino-1,1-diphenylpropanol
• SureCN2034432
• (2S)-2-amino-1,1-diphenylpropan-1-ol
• FMBMNSFOFOAIMZ-LBPRGKRZSA-N
• (?)-alpha-(1-Aminoethyl)benzhydrol
• VC30256
• AS06693
• OR304004
• BC222391
• CS-W014200
• SCHEMBL2034432
• AKOS016842485
• (2S)-2-Amino-1,1-diphenyl-1-propanol
• DS-13396
• (S)-(a^')-2-Amino-1,1-diphenyl-1-propanol
• DTXSID50350522
• (S)-(-)-2-Amino-1,1-diphenyl-1-propanol, 99%
• MFCD00145253
• BP-12314
• 78603-91-5
• AC-22556

• MDL： MFCD00145253
• Inchi： 1S/C15H17NO/c1-12(16)15(17,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,17H,16H2,1H3/t12-/m0/s1
• InChI Key： FMBMNSFOFOAIMZ-LBPRGKRZSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H](C)N

Computed Properties

• Exact Mass: 227.131014166 g/mol
• Monoisotopic Mass: 227.131014166 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Molecular Weight: 227.30

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1120
• Melting Point: 100-102 ºC
• Specific Rotation: -90 º (c=1 in chloroform)

(S)-(-)-2-Amino-1,1-diphenyl-1-propanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether